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  3. ethyl 2-{4-[(3-bromobenzoyl)oxy]benzylidene}-7-methyl-3-oxo-5-phenyl-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
ethyl 2-{4-[(3-bromobenzoyl)oxy]benzylidene}-7-methyl-3-oxo-5-phenyl-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate ethyl 2-{4-[(3-bromobenzoyl)oxy]benzylidene}-7-methyl-3-oxo-5-phenyl-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Brand Name: Vulcanchem
CAS No.:
VCID: VC0931455
InChI: InChI=1S/C30H23BrN2O5S/c1-3-37-29(36)25-18(2)32-30-33(26(25)20-8-5-4-6-9-20)27(34)24(39-30)16-19-12-14-23(15-13-19)38-28(35)21-10-7-11-22(31)17-21/h4-17,26H,3H2,1-2H3/b24-16-
SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC=CC=C3)C(=O)C(=CC4=CC=C(C=C4)OC(=O)C5=CC(=CC=C5)Br)S2)C
Molecular Formula: C30H23BrN2O5S
Molecular Weight: 603.5 g/mol

ethyl 2-{4-[(3-bromobenzoyl)oxy]benzylidene}-7-methyl-3-oxo-5-phenyl-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

CAS No.:

Cat. No.: VC0931455

Molecular Formula: C30H23BrN2O5S

Molecular Weight: 603.5 g/mol

* For research use only. Not for human or veterinary use.

ethyl 2-{4-[(3-bromobenzoyl)oxy]benzylidene}-7-methyl-3-oxo-5-phenyl-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate -

Specification

Molecular Formula C30H23BrN2O5S
Molecular Weight 603.5 g/mol
IUPAC Name ethyl (2Z)-2-[[4-(3-bromobenzoyl)oxyphenyl]methylidene]-7-methyl-3-oxo-5-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Standard InChI InChI=1S/C30H23BrN2O5S/c1-3-37-29(36)25-18(2)32-30-33(26(25)20-8-5-4-6-9-20)27(34)24(39-30)16-19-12-14-23(15-13-19)38-28(35)21-10-7-11-22(31)17-21/h4-17,26H,3H2,1-2H3/b24-16-
Standard InChI Key ZPUQOTFJXMUFAY-JLPGSUDCSA-N
Isomeric SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=CC=C3)C(=O)/C(=C/C4=CC=C(C=C4)OC(=O)C5=CC(=CC=C5)Br)/S2)C
SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=CC=C3)C(=O)C(=CC4=CC=C(C=C4)OC(=O)C5=CC(=CC=C5)Br)S2)C
Canonical SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=CC=C3)C(=O)C(=CC4=CC=C(C=C4)OC(=O)C5=CC(=CC=C5)Br)S2)C

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